Cas no 1784600-21-0 (4,5-Dibromo-2-methoxypyridine)

4,5-Dibromo-2-methoxypyridine is a halogenated pyridine derivative with a molecular formula of C₆H₅Br₂NO. This compound features bromine substituents at the 4 and 5 positions and a methoxy group at the 2 position, enhancing its reactivity in electrophilic and nucleophilic substitution reactions. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds. The electron-withdrawing effects of the bromine atoms and the electron-donating methoxy group contribute to its versatility in cross-coupling reactions, such as Suzuki or Stille couplings. It is supplied as a high-purity solid, ensuring consistent performance in research and industrial applications.

4,5-Dibromo-2-methoxypyridine structure

Product Name:4,5-Dibromo-2-methoxypyridine

CAS No:1784600-21-0

MF:C₆H₅Br₂NO

MW:266.917999982834

CID:4904655

Update Time:2025-10-29

4,5-Dibromo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 4,5-Dibromo-2-methoxypyridine
- Inchi： 1S/C6H5Br2NO/c1-10-6-2-4(7)5(8)3-9-6/h2-3H,1H3
- InChI Key： BMIFUZUHAGAOSV-UHFFFAOYSA-N
- SMILES： BrC1C(=CN=C(C=1)OC)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
XLogP3: 2.5
Topological Polar Surface Area: 22.1

4,5-Dibromo-2-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029007582-250mg	4,5-Dibromo-2-methoxypyridine	1784600-21-0	95%	250mg	$1,009.40	2022-04-02
Alichem	A029007582-500mg	4,5-Dibromo-2-methoxypyridine	1784600-21-0	95%	500mg	$1,853.50	2022-04-02
Alichem	A029007582-1g	4,5-Dibromo-2-methoxypyridine	1784600-21-0	95%	1g	$3,068.70	2022-04-02